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Compound of Interest

Compound Name: Pyrimidine-4,6-dicarbonitrile

CAS No.: 50844-89-8

Cat. No.: B1439279

Get Quote

The pyrimidine scaffold is a cornerstone in medicinal chemistry and materials science, forming

the core of nucleobases and a wide array of therapeutic agents.[1] Pyrimidine-4,6-
dicarbonitrile, with its symmetric substitution of two electron-withdrawing nitrile groups,

presents a unique electronic and structural profile. These nitrile functionalities serve as

versatile chemical handles for further synthetic transformations and as potent sites for

intermolecular interactions, making the molecule a valuable building block for novel covalent

organic frameworks (COFs), pharmaceuticals, and agrochemicals.[2][3][4]

Accurate and unambiguous characterization is paramount to ensuring purity, confirming

identity, and understanding the reactivity of this compound. Spectroscopic techniques provide a

powerful, non-destructive suite of tools for elucidating its molecular structure. This guide offers

an in-depth exploration of the expected spectroscopic signatures of Pyrimidine-4,6-
dicarbonitrile.

Molecular Structure and Spectroscopic Overview
The structure of Pyrimidine-4,6-dicarbonitrile is defined by a central pyrimidine ring with

nitrile groups at the C4 and C6 positions. The inherent symmetry of the molecule is a critical
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factor that dictates its spectroscopic output, particularly in NMR.

Diagram: Molecular Structure of Pyrimidine-4,6-dicarbonitrile

Caption: Structure of Pyrimidine-4,6-dicarbonitrile with atom numbering.

The workflow for comprehensive characterization involves a multi-technique approach, where

each method provides a unique piece of the structural puzzle.

Diagram: Spectroscopic Analysis Workflow

Pyrimidine-4,6-
dicarbonitrile Sample

FT-IR Spectroscopy

NMR Spectroscopy
(¹H & ¹³C)

Mass Spectrometry

Functional Groups
(C≡N, C=N, C-H)

Chemical Environment
& Connectivity (H/C Skeleton)

Molecular Weight
& Fragmentation

Structural Confirmation

Click to download full resolution via product page

Caption: Integrated workflow for the spectroscopic characterization.

Infrared (IR) Spectroscopy
Theoretical Basis: IR spectroscopy probes the vibrational modes of a molecule. Specific

functional groups absorb infrared radiation at characteristic frequencies, making it an excellent

tool for functional group identification. For Pyrimidine-4,6-dicarbonitrile, the most prominent

feature is the nitrile (C≡N) stretch. Aromatic C-H and ring C=N/C=C vibrations are also

expected.[5]

Predicted IR Data Summary:
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Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Weak Aromatic C-H stretch

2240 - 2220 Strong C≡N stretch (Nitrile)

1600 - 1400 Medium Aromatic C=C and C=N stretch

1200 - 1000 Medium Aromatic C-H in-plane bend

900 - 675 Medium
Aromatic C-H out-of-plane

bend

Interpretation: The definitive peak for confirming the identity of this molecule is the strong,

sharp absorption band in the 2240-2220 cm⁻¹ region, which is highly characteristic of the nitrile

functional group.[6] The presence of bands in the 1600-1400 cm⁻¹ region confirms the aromatic

pyrimidine core.

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum of the empty crystal to subtract atmospheric (CO₂, H₂O)

contributions.

Sample Preparation: Place a small, solid sample (approx. 1-2 mg) of Pyrimidine-4,6-
dicarbonitrile directly onto the ATR crystal.

Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the

sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans at a

resolution of 4 cm⁻¹.

Data Processing: The instrument software will automatically perform the background

subtraction and Fourier transform to generate the final infrared spectrum. Label significant

peaks.

Causality: The ATR method is chosen for its simplicity, speed, and minimal sample preparation,

eliminating the need for KBr pellets or Nujol mulls which can introduce their own spectral
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artifacts.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of ¹H (proton)

and ¹³C nuclei, revealing the carbon-hydrogen framework of the molecule.

¹H NMR Spectroscopy
Theoretical Basis: The chemical shift (δ) of a proton is determined by its local electronic

environment. The strongly electron-withdrawing nature of the two nitrogen atoms and two nitrile

groups in Pyrimidine-4,6-dicarbonitrile will significantly deshield the ring protons, shifting

them downfield to a high ppm value. Due to the molecule's C₂ᵥ symmetry, the protons at

positions 2 and 5 are chemically equivalent.

Predicted ¹H NMR Data Summary (500 MHz, DMSO-d₆):

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~9.4 - 9.2 Singlet (s) 2H H2, H5

Interpretation: A single peak integrating to two protons is expected in the far downfield aromatic

region. This simplicity is a direct consequence of the molecule's symmetry. The absence of

adjacent protons results in a singlet multiplicity. For comparison, the H2 proton in unsubstituted

pyrimidine appears at ~9.27 ppm.[8] The additional deshielding from the nitrile groups would be

expected to push this signal further downfield.

¹³C NMR Spectroscopy
Theoretical Basis: ¹³C NMR maps the carbon skeleton. As with ¹H NMR, chemical shifts are

dictated by the electronic environment. Quaternary carbons (those without attached protons)

typically show weaker signals.[9] The molecule has four unique carbon environments: C2, C5,

the equivalent C4/C6, and the equivalent nitrile carbons.

Predicted ¹³C NMR Data Summary (125 MHz, DMSO-d₆):
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Chemical Shift (δ, ppm) Assignment Rationale

~160 - 158 C2

Flanked by two nitrogen

atoms, highly deshielded.

Similar to parent pyrimidine

(~157 ppm).[10]

~145 - 140 C4, C6

Quaternary carbons attached

to nitrogen and nitrile groups;

highly deshielded.

~125 - 120 C5
Aromatic CH carbon, least

deshielded of the ring carbons.

~118 - 115 -C≡N
Characteristic chemical shift

range for nitrile carbons.[9]

Interpretation: The proton-decoupled ¹³C NMR spectrum is predicted to show four distinct

singlet peaks.[11] The chemical shifts provide a clear fingerprint of the carbon environments,

with the nitrile carbons appearing in their characteristic region and the ring carbons being

significantly downfield due to the heterocyclic and substituent effects.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Accurately weigh approximately 5-10 mg of Pyrimidine-4,6-
dicarbonitrile and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in

a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

Instrument Setup: Insert the sample into the NMR spectrometer. The instrument is tuned to

the ¹H or ¹³C frequency, and the magnetic field is locked onto the deuterium signal of the

solvent. Shimming is performed to optimize the magnetic field homogeneity.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. A typical

experiment involves a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay

of 1-5 seconds. 8 to 16 scans are usually sufficient.

¹³C NMR Acquisition: Acquire a proton-decoupled spectrum. Due to the low natural

abundance of ¹³C, more scans (e.g., 128 or more) and a longer relaxation delay may be
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required to achieve a good signal-to-noise ratio, especially for the quaternary carbons.

Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). The

resulting spectrum is phase-corrected and baseline-corrected. Chemical shifts are

referenced internally to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52

ppm for ¹³C).

Causality: DMSO-d₆ is an excellent solvent choice as it can dissolve many polar organic

compounds and its residual proton peak does not overlap with the expected downfield signals

of the analyte. Proton decoupling in ¹³C NMR is critical to simplify the spectrum to singlets and

enhance signal intensity through the Nuclear Overhauser Effect (NOE), making interpretation

straightforward.[11]

Mass Spectrometry (MS)
Theoretical Basis: Mass spectrometry provides the exact molecular weight and information

about the molecule's fragmentation pattern upon ionization. Electron Impact (EI) is a common

hard ionization technique that leads to predictable fragmentation, aiding in structural

elucidation.[12]

Predicted Mass Spectrometry Data:

m/z (mass-to-charge) Assignment

130 [M]⁺˙ (Molecular Ion)

103 [M - HCN]⁺˙ (Loss of hydrogen cyanide)

76 [M - 2HCN]⁺˙ (Loss of two HCN molecules)

Interpretation: The most crucial piece of information is the molecular ion peak [M]⁺˙, which

confirms the molecular weight of the compound (C₆H₂N₄ = 130.11).[13] A prominent peak at

m/z 130 would be expected. The fragmentation pattern is proposed to involve the sequential

loss of hydrogen cyanide (HCN, 27 Da), a common fragmentation pathway for nitrogen-

containing aromatic compounds, particularly nitriles.

Diagram: Proposed EI-MS Fragmentation Pathway
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Caption: Proposed fragmentation pathway for Pyrimidine-4,6-dicarbonitrile.

Experimental Protocol: Electron Impact Mass
Spectrometry (EI-MS)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids. The probe is heated to volatilize the sample

into the ion source.

Ionization: In the ion source, the gaseous sample molecules are bombarded with a high-

energy electron beam (typically 70 eV). This ejects an electron from the molecule, creating a

positively charged molecular ion [M]⁺˙.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

Detection: The separated ions strike a detector, which generates a signal proportional to the

number of ions at each m/z value.
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Data Output: The data is presented as a mass spectrum, a plot of relative ion abundance

versus m/z.

Causality: An ionization energy of 70 eV is standard as it provides sufficient energy to cause

reproducible fragmentation, creating a characteristic "fingerprint" for the compound while still

being gentle enough to typically leave a detectable molecular ion peak.

Integrated Spectroscopic Analysis
No single technique provides a complete structural picture. The true power of spectroscopy lies

in the integration of data from multiple methods.

MS confirms the correct molecular formula with a molecular ion at m/z 130.

IR confirms the presence of the key nitrile functional groups with a strong band at ~2230

cm⁻¹ and the aromatic ring.

¹³C NMR confirms the presence of four unique carbon environments, consistent with the

molecule's symmetry, including the nitrile and three distinct ring carbons.

¹H NMR confirms the presence of two equivalent aromatic protons in a highly deshielded

environment, which is the final piece of evidence confirming the C₂ᵥ symmetric structure.

Together, these data points provide an unambiguous and self-consistent confirmation of the

structure of Pyrimidine-4,6-dicarbonitrile.

Conclusion
The spectroscopic characterization of Pyrimidine-4,6-dicarbonitrile is straightforward when

approached with a systematic, multi-technique methodology. The predicted IR, NMR, and MS

spectra are dominated by the molecule's inherent symmetry and the strong electron-

withdrawing nature of its substituents. The key identifying features are the strong nitrile stretch

in the IR, the simple two-proton singlet in the ¹H NMR, the four-carbon signal set in the ¹³C

NMR, and the molecular ion at m/z 130 in the mass spectrum. This guide provides the

foundational data and protocols necessary for the confident identification and quality control of

this important chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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